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Abstract
This application note details a comprehensive method for the identification and quantification of

Perthane, a synthetic organochlorine insecticide, using gas chromatography-mass

spectrometry (GC-MS). Perthane, also known as Ethylan, is chemically designated as 1,1-

dichloro-2,2-bis(p-ethylphenyl)ethane[1][2][3]. Due to its persistence and potential

environmental impact, sensitive and specific analytical methods are crucial for its monitoring in

various matrices. This document provides a detailed experimental protocol, including sample

preparation, GC-MS parameters, and characteristic mass spectrometric data to aid

researchers, scientists, and drug development professionals in the accurate analysis of

Perthane.

Introduction
Perthane is an insecticide previously used for controlling pests on vegetables and in the textile

industry to manage moths and carpet beetles[1]. Its chemical structure, C18H20Cl2, and

properties necessitate robust analytical techniques for detection at trace levels[1]. Gas

chromatography coupled with mass spectrometry (GC-MS) offers high sensitivity and

selectivity, making it an ideal method for the analysis of semi-volatile compounds like

Perthane. This application note outlines a generalized yet detailed protocol that can be

adapted for various sample matrices.
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Experimental Protocol
1. Sample Preparation (QuEChERS Method)

A modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is

recommended for the extraction of Perthane from solid matrices such as food or environmental

samples.

Homogenization: Weigh 10-15 grams of the homogenized sample into a 50 mL centrifuge

tube.

Extraction: Add 10-15 mL of acetonitrile (with 1% acetic acid) to the sample. For samples

with high water content, the addition of anhydrous magnesium sulfate can aid in the

extraction.

Salting Out: Add magnesium sulfate and sodium acetate to induce phase separation. Vortex

the mixture vigorously.

Centrifugation: Centrifuge the sample at 5,000 rpm for 10 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer the supernatant to a new tube

containing primary secondary amine (PSA) sorbent and magnesium sulfate to remove

interferences such as fatty acids and sugars.

Final Centrifugation and Collection: Vortex and centrifuge the sample again at 10,000 rpm for

5 minutes. Collect the supernatant for GC-MS analysis.

2. GC-MS Instrumentation and Parameters

The following parameters are a robust starting point for the analysis of Perthane and can be

optimized for specific instrumentation and matrices.
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Parameter Setting

Gas Chromatograph Agilent 7890B GC or equivalent

Mass Spectrometer
Agilent 7010B Triple Quadrupole MS or

equivalent single quadrupole MS

GC Column

HP-5MS (or equivalent 5% phenyl-

methylpolysiloxane), 30 m x 0.25 mm ID, 0.25

µm film thickness

Carrier Gas Helium at a constant flow of 1.2 mL/min

Injection Mode Splitless, 2 µL injection volume

Inlet Temperature 250 °C

Oven Temperature Program

Initial temperature of 150 °C, ramp at 30 °C/min

to 280 °C, hold for 10 minutes. An alternative

program could be an initial temperature of 50°C

for 2.5 minutes, then ramp at 10°C/min to 300°C

and hold for 5 minutes.

MS Transfer Line Temp. 280-300 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Scan Range m/z 40-450

Solvent Delay 3-5 minutes

Data Presentation
Quantitative Data Summary

The following table summarizes the key quantitative data for the GC-MS analysis of Perthane.

Retention times can vary depending on the specific GC column and oven temperature program

used.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1679655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Retention Time (RT) ~16.92 - 18.95 min

Molecular Formula C18H20Cl2

Molecular Weight 307.26 g/mol

Monoisotopic Mass 306.0942 Da

Characteristic Mass Fragments

The mass spectrum of Perthane is characterized by several key fragment ions. The base peak

is typically observed at m/z 223.

Mass-to-Charge

Ratio (m/z)

Proposed

Ion/Fragment
Relative Abundance Source

223 [M-C6H4Cl]+
High (Often Base

Peak)

179 [C14H11]+ High

224
Isotope peak of m/z

223
Moderate

167 [C13H11]+ Moderate

165 [C13H9]+ Moderate

192 [C15H12]+ Moderate
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Caption: Workflow for the GC-MS analysis of Perthane.
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Caption: Logical flow for method development and troubleshooting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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